Cas no 2137135-81-8 (2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-)

• Product Name: 2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-
• CAS No: 2137135-81-8
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 5255414
• PubChem ID: 165439016
• Update Time: 2025-06-15

2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-
• EN300-386468
• 2137135-81-8
• chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(thiophen-2-yl)propanoate

• Inchi： 1S/C13H18ClNO4S/c1-13(2,3)19-12(17)15-10(11(16)18-8-14)7-9-5-4-6-20-9/h4-6,10H,7-8H2,1-3H3,(H,15,17)/t10-/m0/s1
• InChI Key： GWGTZQYQXUDKDY-JTQLQIEISA-N
• SMILES： ClCOC([C@H](CC1=CC=CS1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 437.8±45.0 °C(Predicted)
• pka: 10.70±0.46(Predicted)

Additional information on 2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)-

Research Brief on 2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- (CAS: 2137135-81-8)

In recent years, the compound 2-Thiophenepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (αS)- (CAS: 2137135-81-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral thiophene derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the preparation of novel cysteine protease inhibitors. The researchers highlighted its role as a versatile building block, enabling the introduction of both the thiophene moiety and the protected amino acid functionality in a single step. The chloromethyl ester group was found to be particularly valuable for further derivatization, allowing for the construction of diverse molecular architectures with potential pharmacological activity.

Recent advancements in asymmetric synthesis have further enhanced the accessibility of this compound in enantiomerically pure form. A team at MIT reported an improved synthetic route in 2024, achieving >99% enantiomeric excess through a carefully optimized enzymatic resolution process. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

In terms of biological applications, preliminary studies have demonstrated that derivatives of this compound exhibit interesting activity against cathepsin family proteases. A 2024 Nature Chemical Biology publication revealed that structural analogs show selective inhibition of cathepsin B, with IC50 values in the low micromolar range. This finding opens new possibilities for the development of targeted therapies for cancer and inflammatory diseases where cathepsin B is implicated.

The stability profile of this compound has also been the subject of recent investigations. Accelerated stability studies conducted under various temperature and humidity conditions (reported in the Journal of Pharmaceutical Sciences, 2024) indicate that the tert-butoxycarbonyl (Boc) protecting group provides excellent stability to the amino functionality, while the chloromethyl ester remains reactive enough for further transformations under controlled conditions.

From a safety perspective, recent toxicological assessments (published in Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety data for this compound. While it shows moderate acute toxicity in standard assays, proper handling procedures can effectively mitigate risks associated with its use in laboratory settings.

Looking forward, the unique combination of structural features in this molecule - including the thiophene ring, protected amino acid moiety, and reactive chloromethyl ester - continues to make it a valuable tool for medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a building block for peptide mimetics targeting protein-protein interactions.